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Compound of Interest

Compound Name: 1-(2-Thienyl)acetone

Cat. No.: B182387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-(2-Thienyl)acetone, a thiophene
derivative of interest in medicinal chemistry and organic synthesis. This document outlines its
commercial availability, potential suppliers, and key physicochemical properties. While detailed
experimental protocols for its synthesis and analysis are not readily available in the public
domain, this guide presents general methodologies for the synthesis and characterization of
related thiophene compounds, which can serve as a foundational reference.

Commercial Availability and Suppliers

1-(2-Thienyl)acetone, also known by its IUPAC name 1-(thiophen-2-yl)propan-2-one and CAS
number 15022-18-1, is available from several chemical suppliers specializing in research and
development chemicals. The purity of the commercially available compound is typically
reported as 95% or higher. Pricing and available quantities are generally available upon
request from the suppliers.
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Supplier Website Purity Notes

Available for research

ChemScene --INVALID-LINK-- >95%
purposes.[1]
BLDpharm --INVALID-LINK-- - Contact for details.
Lists chemical
PubChem --INVALID-LINK--

vendors.[2]

Table 1. Commercial Suppliers of 1-(2-Thienyl)acetone

Physicochemical Properties

A summary of the key physicochemical properties of 1-(2-Thienyl)acetone is provided below.
This data is essential for its handling, storage, and application in experimental settings.

Property Value Source
Molecular Formula C7HsOS PubChem|[2]
Molecular Weight 140.20 g/mol PubChem|[2]
Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

CAS Number 15022-18-1 PubChem[2]

Table 2: Physicochemical Properties of 1-(2-Thienyl)acetone

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-(2-Thienyl)acetone is not
readily available in published literature, the synthesis of thiophene derivatives is a well-
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established area of organic chemistry.[3] General methods for the synthesis of similar ketone-
containing thiophene compounds often involve Friedel-Crafts acylation or related reactions.

A potential synthetic approach could involve the acylation of thiophene with a suitable
propanoyl derivative. The following diagram illustrates a generalized workflow for such a
synthesis and subsequent purification.

) ( ) ( )
D,

)

Click to download full resolution via product page

A generalized workflow for the synthesis of 1-(2-Thienyl)acetone.
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Analytical Characterization:

The characterization of the synthesized 1-(2-Thienyl)acetone would typically involve standard
analytical techniques to confirm its identity and purity.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR would be crucial
for elucidating the structure of the molecule. While specific spectral data for 1-(2-
Thienyl)acetone is not detailed in the provided search results, general chemical shifts for
protons and carbons in thiophene and acetone moieties are well-documented and can be
used for spectral interpretation.

e Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS), this technique would
be used to determine the molecular weight of the compound and to assess its purity.
PubChem lists spectral information for 1-(2-Thienyl)acetone, which can be used as a
reference.[2]

Potential Applications in Drug Discovery and
Development

Thiophene and its derivatives are recognized as important pharmacophores in medicinal
chemistry, with numerous approved drugs containing this heterocyclic scaffold.[3] These
compounds have shown a wide range of biological activities, including anticancer, antioxidant,
antidepressant, and analgesic properties.[4][5][6][7]

While the specific biological activity and mechanism of action of 1-(2-Thienyl)acetone are not
well-documented in the available literature, its structural similarity to other biologically active
thiophene derivatives suggests its potential as a scaffold for the development of novel
therapeutic agents. The general workflow for screening such a compound for biological activity
is depicted below.
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A typical workflow for the biological screening of a novel compound.

Given the diverse pharmacological profiles of thiophene derivatives, 1-(2-Thienyl)acetone

could be a starting point for the synthesis of a library of related compounds for high-throughput

screening against various biological targets. Further research is warranted to explore the
potential medicinal chemistry applications of this compound.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b182387?utm_src=pdf-body-img
https://www.benchchem.com/product/b182387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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